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Compound of Interest

Compound Name: INCB059872 dihydrochloride

Cat. No.: B12389857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
INCB059872 dihydrochloride is a potent, selective, and irreversible inhibitor of Lysine-

Specific Demethylase 1 (LSD1), also known as KDM1A.[1][2] LSD1 is a key enzyme in

epigenetic regulation, primarily through the demethylation of histone H3 at lysine 4 (H3K4) and

lysine 9 (H3K9).[3][4] By inhibiting LSD1, INCB059872 alters gene expression, leading to anti-

tumor activity in various cancer models, particularly in myeloid leukemia.[1][2] These

application notes provide detailed information on the solubility of INCB059872
dihydrochloride in various solvents and protocols for its use in research settings.
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Property Value

Chemical Name

1-((4-(methoxymethyl)-4-(((((1R,2S)-2-

phenylcyclopropyl)amino)methyl)piperidin-1-

yl)methyl)cyclobutane-1-carboxylic acid

dihydrochloride

Molecular Formula C₂₃H₃₆Cl₂N₂O₃

Molecular Weight 459.45 g/mol

Appearance White to light yellow solid

CAS Number 3062683-32-0

Solubility Data
The solubility of INCB059872 dihydrochloride is a critical factor for the design of in vitro and

in vivo experiments. Below is a summary of its solubility in common laboratory solvents. It is

highly recommended to use freshly opened, anhydrous solvents, as the presence of moisture

can significantly impact solubility.[1][5]

Solvent Concentration Molarity (approx.) Comments

DMSO ≥ 92 mg/mL ≥ 200.23 mM

May require

ultrasonication and

warming to 60°C to

fully dissolve. Use of

fresh, anhydrous

DMSO is crucial as it

is hygroscopic.[1][6]

200 mg/mL 517.42 mM
Requires sonication.

[5]

Water 92 mg/mL 200.23 mM -

Ethanol 92 mg/mL 200.23 mM -
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Note: The solubility in other common solvents such as PBS, methanol, and isopropanol is not

readily available in the literature. It is recommended to perform small-scale solubility tests to

determine the optimal solvent and concentration for your specific application.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of INCB059872
dihydrochloride in DMSO, suitable for most in vitro cell-based assays.

Materials:

INCB059872 dihydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of INCB059872 dihydrochloride needed:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 459.45 g/mol * (1000 mg / 1 g) = 4.59

mg

Weigh the compound: Carefully weigh out 4.59 mg of INCB059872 dihydrochloride and

place it into a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube.
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Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath for 5-10

minutes.[5]

Alternatively, or in combination with sonication, warm the solution to 37-60°C for a short

period, vortexing intermittently until the solid is completely dissolved.[6]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store at -20°C for up to 1 month or at -80°C for up to 6 months.

Protocol 2: Formulation for In Vivo Oral Administration
This protocol provides a method for preparing a formulation of INCB059872 dihydrochloride
suitable for oral administration in animal models. This formulation aims to achieve a clear

solution with a concentration of at least 5 mg/mL.[7]

Materials:

INCB059872 dihydrochloride

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a concentrated DMSO stock: Prepare a 50 mg/mL stock solution of INCB059872
dihydrochloride in DMSO as described in Protocol 1, adjusting the mass and volume

accordingly.
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Formulation (to prepare 1 mL):

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 50 mg/mL INCB059872 dihydrochloride DMSO stock solution to the

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to the mixture and vortex until a clear solution is obtained.

Final Concentration: This procedure yields a 1 mL solution containing 5 mg of INCB059872
dihydrochloride (5 mg/mL).

Use: It is recommended to prepare this formulation fresh on the day of use.[7]

Mechanism of Action: LSD1 Inhibition
INCB059872 is an irreversible inhibitor of LSD1. LSD1 functions within the CoREST (Co-

repressor for RE1-silencing transcription factor) complex, which also includes HDAC1/2. This

complex is recruited by transcription factors like GFI1/GFI1B (Growth Factor Independence

1/1B) to specific gene promoters.[1]

LSD1's primary role is to demethylate mono- and di-methylated H3K4 (H3K4me1/2), which are

generally associated with active gene transcription. By removing these methyl groups, LSD1

contributes to transcriptional repression. The inhibition of LSD1 by INCB059872 leads to an

accumulation of H3K4 methylation, resulting in the expression of genes that promote cell

differentiation and inhibit tumor growth.[3]
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Experimental Workflow for Solubility Assessment
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Caption: Workflow for determining compound solubility.
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INCB059872 Mechanism of Action
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Caption: LSD1 signaling and inhibition by INCB059872.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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